N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide
Overview
Description
N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide, also known as BPCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPCA is a synthetic compound that belongs to the class of piperidine derivatives and has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action.
Mechanism of Action
The mechanism of action of N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide has been shown to increase the activity of dopamine and norepinephrine, two neurotransmitters that play a role in regulating mood and behavior.
Biochemical and Physiological Effects
N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide has been shown to have several biochemical and physiological effects, including increasing dopamine and norepinephrine levels in the brain, reducing inflammation, and promoting neuroprotection. N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide has also been shown to improve cognitive function and memory in animal studies.
Advantages and Limitations for Lab Experiments
N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide has several advantages for lab experiments, including its neuroprotective effects and potential use in treating neurodegenerative diseases. However, N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide is a synthetic compound that requires specialized equipment and expertise to synthesize, which may limit its accessibility for some researchers.
Future Directions
There are several future directions for research on N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide, including further studies on its mechanism of action, potential use in treating addiction, and its effects on cognitive function and memory. Additionally, research on the synthesis of N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide and its derivatives may lead to the development of new compounds with improved efficacy and safety profiles.
Scientific Research Applications
N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide has been shown to have neuroprotective effects and has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-(1-benzyl-4-piperidinyl)-2-(2-chloro-6-fluorophenyl)acetamide has also been studied for its potential use in treating addiction and withdrawal symptoms associated with drug abuse.
properties
IUPAC Name |
N-(1-benzylpiperidin-4-yl)-2-(2-chloro-6-fluorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClFN2O/c21-18-7-4-8-19(22)17(18)13-20(25)23-16-9-11-24(12-10-16)14-15-5-2-1-3-6-15/h1-8,16H,9-14H2,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRFZZQOUMFCGBY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)CC2=C(C=CC=C2Cl)F)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
50.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49828547 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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